Cas no 100186-17-2 (1,2-Benzenediol,4-(1,1-dimethylpentyl)-)
100186-17-2 structure
Product Name:1,2-Benzenediol,4-(1,1-dimethylpentyl)-
CAS No:100186-17-2
MF:C13H20O2
MW:208.296704292297
CID:123986
PubChem ID:4108630
Update Time:2025-04-18
1,2-Benzenediol,4-(1,1-dimethylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-(1,1-dimethylpentyl)-
- 1,2-Benzenediol,4-(1,1-dimethylpentyl)-(9CI)
- 4-(2-Methyl-2-hexanyl)-1,2-benzenediol
- 4-(1,1-dimethylallyloxy)benzaldehyde
- 4-(1,1-dimethylethyl)-3-(methoxy)benzaldehyde
- 4-(1,1-Dimethylpentyl)-1,2-benzenediol
- AGN-PC-00LFSV
- Benzaldehyde, 4-[(1,1-dimethyl-2-propenyl)oxy]-
- CTK1F8320
- 100186-17-2
- AKOS024366496
- 4-(2-methylhexan-2-yl)benzene-1,2-diol
-
- Inchi: 1S/C13H20O2/c1-4-5-8-13(2,3)10-6-7-11(14)12(15)9-10/h6-7,9,14-15H,4-5,8H2,1-3H3
- InChI Key: ZWJIMGJEFLXTOY-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)C(C)(C)CCCC)O
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
- LogP: 3.56560
1,2-Benzenediol,4-(1,1-dimethylpentyl)- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
100186-17-2 (1,2-Benzenediol,4-(1,1-dimethylpentyl)-) Related Products
- 1139-46-4(4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol)
- 500-38-9(Nordihydroguaiaretic acid)
- 52427-13-1(Phenol,4-(1-ethyl-1-methylhexyl)-)
- 27686-84-6(4,4'-((2R,3S)-2,3-Dimethylbutane-1,4-diyl)bis(benzene-1,2-diol))
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent